Cas no 2229112-09-6 (4-(2,4-dimethoxypyridin-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(2,4-dimethoxypyridin-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2229112-09-6
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 6056445
• PubChem ID: 165707492
• Update Time: 2025-06-08

4-(2,4-dimethoxypyridin-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethoxypyridin-3-yl)-1,3-oxazolidin-2-one
• EN300-1795775
• 2229112-09-6

• Inchi： 1S/C10H12N2O4/c1-14-7-3-4-11-9(15-2)8(7)6-5-16-10(13)12-6/h3-4,6H,5H2,1-2H3,(H,12,13)
• InChI Key： VUVKBNWJRYERLJ-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C(=NC=CC=2OC)OC)C1)=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.7Ų

Additional information on 4-(2,4-dimethoxypyridin-3-yl)-1,3-oxazolidin-2-one

Introduction to 4-(2,4-dimethoxypyridin-3-yl)-1,3-oxazolidin-2-one (CAS No: 2229112-09-6)

4-(2,4-dimethoxypyridin-3-yl)-1,3-oxazolidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the oxazolidinone class, which has garnered considerable attention due to its versatile applications in drug discovery and development. The molecular structure of 4-(2,4-dimethoxypyridin-3-yl)-1,3-oxazolidin-2-one incorporates a pyridine ring substituted with methoxy groups at the 2 and 4 positions, further enhanced by an oxazolidinone moiety at the 3-position. This configuration imparts distinctive reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists.

The compound’s chemical formula and CAS number (2229112-09-6) provide a precise identifier for researchers and manufacturers alike. Its synthesis involves multi-step organic reactions that carefully construct the desired heterocyclic framework. The presence of both electron-donating methoxy groups and the nitrogen-rich oxazolidinone ring contributes to its overall electronic properties, influencing its interactions with biological targets. These features have been extensively explored in recent years, particularly in the context of developing novel therapeutic agents.

Recent advancements in pharmaceutical research have highlighted the potential of 4-(2,4-dimethoxypyridin-3-yl)-1,3-oxazolidin-2-one as a key intermediate in the synthesis of bioactive molecules. Its structural motif has been leveraged to design inhibitors targeting various enzymatic pathways implicated in diseases such as cancer, inflammation, and infectious disorders. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that modulate kinases and other critical signaling proteins. The pyridine substituents enhance binding affinity through hydrogen bonding and hydrophobic interactions, while the oxazolidinone ring provides stability and rigidity to the pharmacophore.

The compound’s versatility extends to its role in peptidomimetics—a rapidly evolving field where synthetic analogs of natural peptides are designed to mimic their biological activity with improved pharmacokinetic profiles. The oxazolidinone scaffold is particularly adept at mimicking peptide bonds, allowing for the creation of constrained cyclic peptides that exhibit enhanced binding specificity. This has opened new avenues for drug development, particularly in oncology and immunology, where precise targeting is essential.

In vitro studies have revealed promising activities of derivatives of 4-(2,4-dimethoxypyridin-3-yl)-1,3-oxazolidin-2-one, particularly in inhibiting protein-protein interactions and modulating transcriptional regulators. Researchers have noted its potential as a tool compound for elucidating molecular mechanisms underlying disease pathogenesis. The compound’s ability to interact with both hydrophobic and polar residues in target proteins makes it a valuable candidate for structure-based drug design. High-throughput screening campaigns have identified several promising derivatives that show selective inhibition against overexpressed kinases found in tumor cells.

The synthesis of 4-(2,4-dimethoxypyridin-3-yl)-1,3-oxazolidin-2-one (CAS No: 2229112-09-6) has been optimized to ensure high yield and purity, making it accessible for large-scale applications in drug discovery programs. Modern synthetic methodologies leverage catalytic processes and green chemistry principles to minimize waste and improve efficiency. These advancements align with global trends toward sustainable pharmaceutical manufacturing practices.

Preclinical evaluations of compounds derived from this scaffold have shown encouraging results regarding safety and efficacy. Animal models have provided insights into dosing regimens and potential side effects, paving the way for human clinical trials. The oxazolidinone moiety’s bioisosteric relationship with peptide bonds ensures good oral bioavailability while reducing immunogenicity—a critical factor in long-term therapeutic use.

The future prospects for 4-(2,4-dimethoxypyridin-3-yl)-1,3-oxazolidin-2-one are vast, given its multifaceted utility in medicinal chemistry. Ongoing research aims to expand its applications into neglected tropical diseases and rare genetic disorders by tailoring its core structure to address unmet medical needs. Collaborative efforts between academia and industry are driving innovation by integrating computational modeling with experimental validation.

Overall,4-(2,4-dimethoxypyridin-3-yl)-1,3-oxazolidin-2-one represents a cornerstone compound in modern drug discovery. Its unique structural features combined with its broad applicability make it indispensable for chemists seeking to develop next-generation therapeutics. As research continues to uncover new biological targets and synthetic strategies,CAS No: 2229112-09-6 will undoubtedly remain at the forefront of pharmaceutical innovation.